Cas no 20241-99-0 (2-Propenoic acid,2-methyl-, 2,2-bis[(2-propen-1-yloxy)methyl]butyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, 2,2-bis[(2-propen-1-yloxy)methyl]butyl ester
• CAS No: 20241-99-0
• MF: C₁₆H₂₆O₄
• MW: 282.375245571136
• CID: 260613
• PubChem ID: 88432
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, 2,2-bis[(2-propen-1-yloxy)methyl]butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 2,2-bis[(2-propen-1-yloxy)methyl]butyl ester
• 2,2-bis(prop-2-enoxymethyl)butyl 2-methylprop-2-enoate
• 2,2-Bis[(allyloxy)methyl]butyl methacrylate
• 243-635-0
• Trimethylolpropane, diallyl ether, monomethacrylate
• 2-Propenoic acid, 2-methyl-, 2,2-bis[(2-propen-1-yloxy)methyl]butyl ester
• SCHEMBL1637662
• DTXSID30885125
• DDZCXKJJOQTKQP-UHFFFAOYSA-N
• FT-0699739
• NS00051194
• 2-Propenoic acid, 2-methyl-, 2,2-bis((2-propen-1-yloxy)methyl)butyl ester
• EINECS 243-635-0
• 20241-99-0
• 2-Propenoic acid, 2-methyl-, 2,2-bis((2-propenyloxy)methyl)butyl ester
• 2,2-Bis(allyloxymethyl)butyl methacrylate
• Trimethylol Propane Diallyl Ether Monomethacrylate
• Trimethylolpropane diallyl ether monomethacrylate

• Inchi： 1S/C16H26O4/c1-6-9-18-11-16(8-3,12-19-10-7-2)13-20-15(17)14(4)5/h6-7H,1-2,4,8-13H2,3,5H3
• InChI Key： DDZCXKJJOQTKQP-UHFFFAOYSA-N
• SMILES： O(CC=C)CC(COC(C(=C)C)=O)(COCC=C)CC

Computed Properties

• Exact Mass: 282.18318
• Monoisotopic Mass: 282.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 352°Cat760mmHg
• Flash Point: 149.3°C
• Refractive Index: 1.459
• PSA: 44.76